Cas no 2680885-65-6 (tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680885-65-6
• MF: C₁₇H₂₀BrNO₃
• MW: 366.249604225159
• CID: 5627672
• PubChem ID: 165922271
• Update Time: 2025-07-18

tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate
• 2680885-65-6
• EN300-28300506

• Inchi： 1S/C17H20BrNO3/c1-5-9-19(16(20)22-17(2,3)4)14-8-10-21-15-7-6-12(18)11-13(14)15/h1,6-7,11,14H,8-10H2,2-4H3
• InChI Key： YLIUGHLAVJFJIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCO2)N(C(=O)OC(C)(C)C)CC#C

Computed Properties

• Exact Mass: 365.06266g/mol
• Monoisotopic Mass: 365.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate

Introduction to tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680885-65-6)

tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate, with the CAS number 2680885-65-6, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a brominated benzopyran moiety, and a propargyl amine substituent. These structural elements endow the compound with a range of potential biological activities and applications.

The tert-butyl carbamate group is a common protecting group in organic synthesis, particularly in peptide chemistry. It provides stability and facilitates the synthesis of complex molecules by preventing premature deprotection or side reactions. In the context of tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate, this group plays a crucial role in modulating the reactivity and solubility of the molecule, making it suitable for various synthetic transformations.

The brominated benzopyran moiety is another key feature of this compound. Benzopyrans, also known as chromans, are heterocyclic compounds that are widely found in natural products and have been extensively studied for their biological activities. The presence of a bromine atom at the 6-position adds an additional layer of complexity and reactivity to the molecule. Bromine is a versatile functional group that can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, which are essential for the synthesis of more complex derivatives.

The propargyl amine substituent is another important structural element of tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate. Propargylamines are known for their ability to undergo click chemistry reactions, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation and drug delivery applications due to its high efficiency and selectivity. The presence of this functional group opens up numerous possibilities for modifying the compound to create conjugates with other biomolecules or functional groups.

In recent years, there has been growing interest in the development of small molecules that can modulate specific biological pathways or targets. tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-yn-1-yl)carbamate has shown promise in this regard due to its unique combination of structural features. For instance, studies have demonstrated that compounds with similar benzopyran scaffolds exhibit potent anti-inflammatory and anti-cancer activities. The bromine atom can be used as a handle for further functionalization to optimize these biological properties.

One notable application of this compound is in the field of drug discovery and development. The ability to selectively target specific receptors or enzymes is crucial for developing effective therapeutic agents. The tert-butyl carbamate group can be cleaved under specific conditions to release the active amine, which can then interact with its target. This prodrug strategy can enhance the pharmacokinetic properties of the molecule, such as improving its solubility and reducing toxicity.

In addition to its potential therapeutic applications, tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzopyran-4-yl)-N-(prop-2-y n -1 - y l ) c arbamate has also been explored as a tool for chemical biology research. The propargyl amine substituent allows for easy conjugation with fluorescent dyes or other labeling agents, enabling researchers to track the distribution and interactions of the molecule within cells or tissues. This can provide valuable insights into its mechanism of action and potential off-target effects.

The synthesis of tert-butyl N-(6-bromo - 3 , 4 - dihydro - 2 H - 1 - benzopyran - 4 - yl ) - N - ( prop - 2 - yn - 1 - y l ) c arbamate typically involves several steps, including the formation of the brominated benzopyran core and subsequent functionalization with the tert-butyl carbamate and propargyl amine groups. Recent advancements in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in both academic and industrial settings.

In conclusion, tert-but y l N -( 6 - b r o m o - 3 , 4 - d i h y d r o - 2 H - 1 - b e n z o p y r a n - 4 - y l ) - N -( p r o p - 2 - y n - 1 - y l ) c arbamate (CAS No . 2680885 - 65 - 6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further study and development. As research in this area continues to advance, it is likely that new insights into its biological activities and therapeutic potential will be uncovered.